Cas no 39519-04-5 (1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-)
39519-04-5 structure
Product name:1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-
CAS No:39519-04-5
MF:C10H10N2O
MW:174.199202060699
CID:1509368
1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino- Chemical and Physical Properties
Names and Identifiers
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- 1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-
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- Inchi： 1S/C10H10N2O/c1-2-12-9(11)7-5-3-4-6-8(7)10(12)13/h3-6,11H,2H2,1H3
- InChI Key： AWFPHEJBWMYZLX-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(=N)N1CC
Computed Properties
- Exact Mass: 174.0794
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 282.0±23.0 °C(Predicted)
- PSA: 44.16
- pka: 5.15±0.20(Predicted)
1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino- Related Literature
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Yanping Chen,Melis S. Duyar,Vitaly V. Ordomsky,Andrei Y. Khodakov Chem. Soc. Rev., 2021,50, 2337-2366
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Elijah N. McCool,Daoyang Chen,Wenxue Li,Yansheng Liu,Liangliang Sun Anal. Methods, 2019,11, 2855-2861
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Gao Fu,Peng Zhou,Meiming Zhao,Weidong Zhu Dalton Trans., 2015,44, 12812-12817
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